Cas no 2097900-06-4 (3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea)

• Product Name: 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea
• CAS No: 2097900-06-4
• MF: C₁₇H₁₄F₂N₂O₂S₂
• MW: 380.432068347931
• CID: 6295934
• PubChem ID: 126852708
• Update Time: 2025-05-28

3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea Chemical and Physical Properties

Names and Identifiers

• 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea
• AKOS032459595
• 1-(2,6-difluorophenyl)-3-[2-hydroxy-2-(5-thiophen-2-ylthiophen-2-yl)ethyl]urea
• 3-(2-{[2,2'-bithiophene]-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea
• 2097900-06-4
• F6517-2557

• Inchi： 1S/C17H14F2N2O2S2/c18-10-3-1-4-11(19)16(10)21-17(23)20-9-12(22)13-6-7-15(25-13)14-5-2-8-24-14/h1-8,12,22H,9H2,(H2,20,21,23)
• InChI Key： DVPDTRVDDUHIFK-UHFFFAOYSA-N
• SMILES： S1C(C2=CC=CS2)=CC=C1C(CNC(NC1C(=CC=CC=1F)F)=O)O

Computed Properties

• Exact Mass: 380.04647636g/mol
• Monoisotopic Mass: 380.04647636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 25
• Rotatable Bond Count: 5
• Complexity: 450
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 118Ų

Additional information on 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea

Comprehensive Overview of 3-(2-{2,2'-Bithiophene-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea (CAS No. 2097900-06-4)

The compound 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea (CAS No. 2097900-06-4) is a structurally unique urea derivative that has garnered significant attention in pharmaceutical and materials science research. Its molecular architecture, featuring a bithiophene moiety and a difluorophenyl group, positions it as a promising candidate for applications in drug discovery, organic electronics, and advanced material synthesis. This article delves into its properties, potential applications, and relevance to current scientific trends.

One of the most intriguing aspects of this compound is its dual functionality. The presence of the 2,2'-bithiophene-5-yl unit imparts conjugated electronic properties, making it suitable for use in organic semiconductors and photovoltaic materials. Meanwhile, the urea linkage and 2,6-difluorophenyl group enhance its potential as a pharmacophore in medicinal chemistry. Researchers are particularly interested in its ability to modulate biological targets, such as kinases or GPCRs, which are hot topics in precision medicine and drug development.

In the context of sustainable chemistry, this compound aligns with the growing demand for eco-friendly materials. Its thiophene-based structure is derived from renewable resources, and its potential use in organic light-emitting diodes (OLEDs) or flexible electronics resonates with the push for green technology. Additionally, its low toxicity profile (as suggested by preliminary studies) makes it a safer alternative to traditional heavy-metal-based materials.

From a synthetic perspective, the compound's hydroxyethyl bridge offers versatility for further derivatization, enabling the creation of libraries for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where computational models require diverse chemical datasets. Its CAS No. 2097900-06-4 serves as a critical identifier for researchers navigating chemical databases like PubChem or Reaxys.

Current market trends highlight a surge in searches for "bithiophene derivatives in drug design" and "fluorinated urea compounds," reflecting the scientific community's focus on these motifs. The compound’s structure-activity relationship (SAR) is also a frequent query, as researchers aim to optimize its properties for specific applications. Furthermore, its potential role in neurodegenerative disease research (e.g., targeting protein aggregation) aligns with global health priorities.

In summary, 3-(2-{2,2'-bithiophene-5-yl}-2-hydroxyethyl)-1-(2,6-difluorophenyl)urea represents a multifaceted compound with broad interdisciplinary appeal. Its combination of electronic, pharmaceutical, and material science applications ensures its continued relevance in cutting-edge research. As the scientific community prioritizes sustainability and innovation, this compound is poised to play a pivotal role in future breakthroughs.